Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

Catalog No. Product Name CAS No. Price
VC385509 Cetirizine N-Oxide 1076199-80-8 Inquiry
VC385517 Cetirizine Related Compound 108983-83-1 Inquiry
VC385521 Bilastine Impurity 2 1181267-36-6 Inquiry
VC385547 Fexofenadine Impurity G 1187954-57-9 Inquiry
VC385495 4-Chloro Benzhydrol (Meclozine EP Impurity B) 119-56-2 Inquiry
VC385503 Cetirizine 3-Chloro Impurity 1232460-31-9 Inquiry
VC385541 Cetirizine Glycerol Ester Impurity 1243652-36-9 Inquiry
VC385519 Cetirizine Impurity (4-Chlorobenzophenone) 134-85-0 Inquiry
VC385531 Cetirizine Sorbitol Ester Impurity 13848888-64-5 Inquiry
VC385543 Fexofenadine HCl 153439-40-8 Inquiry
VC385545 Fexofenadine Methyl Ester 154825-96-4 Inquiry
VC385513 (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) 163837-48-7 Inquiry
VC385527 Cetirizine Impurity 8 DiHCl 200707-85-3 Inquiry
VC385549 Cetirizine Impurity D 346451-15-8 Inquiry
VC385497 (R)-Cetirizine N-Oxide DiHCl 442863-80-1 Inquiry
VC385539 Fexofenadine Related Compound B 479035-75-1 Inquiry
VC385533 Fexofenadine impurity D 832088-68-3 Inquiry
VC385499 Cetirizine Methyl Ester 83881-46-3 Inquiry
VC385523 Cetirizine methyl ester dihydrochloride 83881-48-5 Inquiry
VC385537 Cetirizine 83881-51-0 Inquiry
VC385501 Cetirizine diHCl 83881-52-1 Inquiry
VC385507 Deschloro Cetirizine 83881-53-2 Inquiry
VC385525 Cetirizine Impurity C 83881-59-8 Inquiry
VC385493 Dexchlorpheniramine Maleate EP Impurity A 86-21-5 Inquiry
VC385529 Bilastine Impurity 1 953071-73-3 Inquiry

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